N'-[(3Z)-1-(azepan-1-ylmethyl)-2-oxo-1,2-dihydro-3H-indol-3-ylidene]-4-(dimethylamino)benzohydrazide

• Molecular Formula: C24H29N5O2
• Molecular Weight: 419.5 g/mol
• IUPAC Name: N-[1-(azepan-1-ylmethyl)-2-hydroxyindol-3-yl]imino-4-(dimethylamino)benzamide
• InChI: InChI=1S/C24H29N5O2/c1-27(2)19-13-11-18(12-14-19)23(30)26-25-22-20-9-5-6-10-21(20)29(24(22)31)17-28-15-7-3-4-8-16-28/h5-6,9-14,31H,3-4,7-8,15-17H2,1-2H3
• InChI Key: SIBYATFEEQLNAB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=O)N=NC2=C(N(C3=CC=CC=C32)CN4CCCCCC4)O

Description

N’~1~-[1-(1-AZEPANYLMETHYL)-2-OXO-1,2-DIHYDRO-3H-INDOL-3-YLIDEN]-4-(DIMETHYLAMINO)BENZOHYDRAZIDE is a complex organic compound known for its diverse applications in scientific research. This compound features an indole core, which is a common structural motif in many biologically active molecules .

Preparation Methods

The synthesis of N’~1~-[1-(1-AZEPANYLMETHYL)-2-OXO-1,2-DIHYDRO-3H-INDOL-3-YLIDEN]-4-(DIMETHYLAMINO)BENZOHYDRAZIDE typically involves multiple steps, starting from readily available starting materialsReaction conditions may vary, but common reagents include acids, bases, and various organic solvents

Chemical Reactions Analysis

N’~1~-[1-(1-AZEPANYLMETHYL)-2-OXO-1,2-DIHYDRO-3H-INDOL-3-YLIDEN]-4-(DIMETHYLAMINO)BENZOHYDRAZIDE undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Common reducing agents like sodium borohydride or lithium aluminum hydride can be used.

Substitution: Nucleophilic substitution reactions are possible, especially at the indole nitrogen or the dimethylamino group. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It has been studied for its potential biological activities, including antiviral, anticancer, and anti-inflammatory properties.

Medicine: Research has explored its potential as a therapeutic agent for various diseases, including neuropathic pain and neurodegenerative disorders.

Industry: While its industrial applications are limited, it is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N’~1~-[1-(1-AZEPANYLMETHYL)-2-OXO-1,2-DIHYDRO-3H-INDOL-3-YLIDEN]-4-(DIMETHYLAMINO)BENZOHYDRAZIDE involves its interaction with specific molecular targets. It acts on various receptors and enzymes, modulating their activity and leading to the observed biological effects. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar compounds include other indole derivatives, such as indole-3-acetic acid and various substituted indoles. What sets N’~1~-[1-(1-AZEPANYLMETHYL)-2-OXO-1,2-DIHYDRO-3H-INDOL-3-YLIDEN]-4-(DIMETHYLAMINO)BENZOHYDRAZIDE apart is its unique combination of functional groups, which confer distinct chemical and biological properties .